Cas no 889942-79-4 (4-Methoxy-1H-indole-3-carbonitrile)

4-Methoxy-1H-indole-3-carbonitrile is a heterocyclic organic compound featuring a methoxy-substituted indole core with a nitrile functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The methoxy group enhances electron density, influencing reactivity in electrophilic substitution reactions, while the nitrile moiety offers versatility for further functionalization. Its stability under standard conditions and compatibility with various synthetic routes make it a practical choice for researchers. The compound is commonly utilized in the preparation of indole-based derivatives, contributing to studies in medicinal chemistry and material science.
4-Methoxy-1H-indole-3-carbonitrile structure
889942-79-4 structure
Product Name:4-Methoxy-1H-indole-3-carbonitrile
CAS No:889942-79-4
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD07776621
CID:714323
PubChem ID:34177059
Update Time:2025-06-07

4-Methoxy-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-1H-indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile,4-methoxy-
    • 1H-Indole-3-carbonitrile,4-methoxy
    • 3-Cyano-4-methoxyindole
    • 4-methoxyindole-3-carbonitrile
    • 1H-Indole-3-carbonitrile, 4-Methoxy-
    • 4-METHOXY-1H-INDOLE-3-CARBONITRILEOL
    • 889942-79-4
    • MFCD07776621
    • AKOS006284146
    • DTXSID90652996
    • MDL： MFCD07776621
    • Inchi： 1S/C10H8N2O/c1-13-9-4-2-3-8-10(9)7(5-11)6-12-8/h2-4,6,12H,1H3
    • InChI Key： CQQKEAUKMZGVCS-UHFFFAOYSA-N
    • SMILES： N1C2=C(C(OC)=CC=C2)C(C#N)=C1

Computed Properties

  • Exact Mass: 172.06400
  • Monoisotopic Mass: 172.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 385.0±22.0 °C(Predicted)
  • PSA: 48.81000
  • LogP: 2.04818
  • pka: 14.83±0.30(Predicted)

4-Methoxy-1H-indole-3-carbonitrile Security Information

  • Storage Condition：2-8°C

4-Methoxy-1H-indole-3-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxy-1H-indole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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TRC
M916025-10mg
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 $ 50.00 2022-06-03
TRC
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 $ 95.00 2022-06-03
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 $ 135.00 2022-06-03
Chemenu
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Chemenu
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Alichem
A199008220-1g
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eNovation Chemicals LLC
Y0990213-5g
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 889942-79-4 95%
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 $880 2024-08-02
eNovation Chemicals LLC
Y0990213-5g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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